Cas no 1807395-44-3 (3-Bromo-5-nitropyridine-2-acrylic acid)

• Product Name: 3-Bromo-5-nitropyridine-2-acrylic acid
• CAS No: 1807395-44-3
• MF: C₈H₅BrN₂O₄
• MW: 273.040301084518
• CID: 4901948
• Update Time: 2025-10-24

3-Bromo-5-nitropyridine-2-acrylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-nitropyridine-2-acrylic acid

• Inchi： 1S/C8H5BrN2O4/c9-6-3-5(11(14)15)4-10-7(6)1-2-8(12)13/h1-4H,(H,12,13)/b2-1+
• InChI Key： PPIDTPAHHYPGKU-OWOJBTEDSA-N
• SMILES： BrC1=CC(=CN=C1/C=C/C(=O)O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.4
• Topological Polar Surface Area: 96

Additional information on 3-Bromo-5-nitropyridine-2-acrylic acid

Professional Introduction to 3-Bromo-5-nitropyridine-2-acrylic acid (CAS No. 1807395-44-3)

3-Bromo-5-nitropyridine-2-acrylic acid, with the chemical formula C₆H₃BrN₂O₄, is a significant compound in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromine substituent at the 3-position and a nitro group at the 5-position of the pyridine ring, coupled with a carboxylic acid group at the 2-position. These structural attributes make it a valuable intermediate in the synthesis of various biologically active molecules.

The 3-Bromo-5-nitropyridine-2-acrylic acid is widely utilized in medicinal chemistry due to its reactivity and versatility. The presence of both bromine and nitro functional groups provides multiple sites for further chemical modification, enabling the synthesis of complex derivatives. These derivatives have shown promise in various therapeutic applications, particularly in the development of small-molecule inhibitors targeting specific biological pathways.

In recent years, there has been a growing interest in exploring the pharmacological potential of heterocyclic compounds, and pyridine derivatives are among the most studied classes. The 3-Bromo-5-nitropyridine-2-acrylic acid has been employed in several research studies aimed at identifying novel drug candidates. For instance, its structural motif has been incorporated into molecules designed to interact with enzymes and receptors involved in cancer metabolism and inflammation.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the reactivity of 3-Bromo-5-nitropyridine-2-acrylic acid to develop inhibitors that specifically target aberrant kinases. These inhibitors have shown promising preclinical results, highlighting the compound's potential as a pharmacological tool.

The role of functional groups in determining the biological activity of a molecule cannot be overstated. The bromine atom in 3-Bromo-5-nitropyridine-2-acrylic acid serves as a handle for further derivatization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups, expanding the structural diversity of potential drug candidates. Similarly, the nitro group can be reduced to an amine, providing another avenue for functionalization.

The carboxylic acid group at the 2-position of the pyridine ring in 3-Bromo-5-nitropyridine-2-acrylic acid offers additional opportunities for chemical manipulation. It can participate in esterification reactions to form derivatives that are more stable during storage and transportation. Additionally, it can undergo amidation reactions to introduce amide linkages, which are common motifs in bioactive molecules.

The synthetic utility of 3-Bromo-5-nitropyridine-2-acrylic acid extends beyond pharmaceutical applications. It has also been used in materials science and agrochemical research. For example, its ability to form coordination complexes with metals makes it a candidate for designing metal-organic frameworks (MOFs) with specific properties. These MOFs can be used for gas storage, separation technologies, and catalysis.

In academic research, this compound has been employed as a building block for synthesizing complex organic molecules. Its unique structure allows chemists to explore novel synthetic strategies and develop new methodologies for constructing heterocyclic systems. Such advancements contribute to the broader understanding of organic chemistry principles and their application in drug discovery.

The impact of computational chemistry on modern drug design cannot be ignored. Computational methods have become indispensable tools for predicting the behavior of molecules like 3-Bromo-5-nitropyridine-2-acrylic acid. By using molecular modeling software, researchers can simulate interactions between this compound and biological targets, providing insights into its potential pharmacological activity before conducting expensive wet-lab experiments.

The development of high-throughput screening (HTS) technologies has further accelerated the discovery process by allowing rapid testing of large libraries of compounds for biological activity. 3-Bromo-5-nitropyridine-2-acrylic acid, with its diverse functional groups, has been incorporated into such libraries to identify hits that exhibit desired properties. These hits can then be optimized through structure-based drug design approaches.

The future prospects for this compound are promising as new synthetic routes and applications continue to emerge. Advances in green chemistry principles may also influence how it is synthesized and utilized, ensuring sustainability throughout its lifecycle. As research progresses, it is likely that new derivatives will be developed with enhanced efficacy and reduced toxicity profiles.

In conclusion, 3-Bromo-5-nitropyridine-2-acrylic acid (CAS No. 1807395-44-3) is a versatile intermediate with significant potential in pharmaceutical research and beyond. Its unique structural features make it valuable for synthesizing biologically active molecules targeting various diseases. As our understanding of chemical biology evolves, compounds like this will continue to play a crucial role in developing innovative therapeutic strategies.